isopropyl 4,4,4-trifluoro-2-(1-hydroxy-4-{[(4-methylphenyl)sulfonyl]amino}-2-naphthyl)-3-oxobutanoate

• IUPAC Name: propan-2-yl 4,4,4-trifluoro-2-[1-hydroxy-4-[(4-methylphenyl)sulfonylamino]naphthalen-2-yl]-3-oxobutanoate
• InChI: InChI=1S/C24H22F3NO6S/c1-13(2)34-23(31)20(22(30)24(25,26)27)18-12-19(16-6-4-5-7-17(16)21(18)29)28-35(32,33)15-10-8-14(3)9-11-15/h4-13,20,28-29H,1-3H3
• InChI Key: YPOSVSICFZOGQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C3=CC=CC=C32)O)C(C(=O)C(F)(F)F)C(=O)OC(C)C
• Molecular Formula: C24H22F3NO6S
• Molecular Weight: 509.5 g/mol

Description

The compound contains several functional groups, including an isopropyl group, a trifluoro group, a hydroxy group, a sulfonyl group, and a naphthyl group. These groups could potentially confer a variety of chemical properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The naphthyl group would provide a large, planar, aromatic system, while the isopropyl and trifluoro groups would add steric bulk and electronegativity, respectively.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the specific conditions. The hydroxy group could potentially be deprotonated to form a nucleophile, while the sulfonyl group could potentially act as an electrophile.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its various functional groups. For example, the presence of the trifluoro group could potentially increase the compound’s lipophilicity, while the hydroxy group could potentially confer some degree of water solubility.

Future Directions

Future research on this compound could potentially involve further exploration of its synthesis, as well as studies to determine its physical and chemical properties, biological activity, and potential applications.